1-(4-methoxy-2,3-dimethylbenzyl)-4-(2-methoxyphenyl)piperazine
Overview
Description
1-(4-methoxy-2,3-dimethylbenzyl)-4-(2-methoxyphenyl)piperazine, also known as GBR 12909, is a potent and selective dopamine reuptake inhibitor. It belongs to the piperazine class of compounds and has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders, including attention deficit hyperactivity disorder (ADHD), Parkinson's disease, and drug addiction.
Mechanism of Action
1-(4-methoxy-2,3-dimethylbenzyl)-4-(2-methoxyphenyl)piperazine 12909 acts by selectively inhibiting the reuptake of dopamine, a neurotransmitter that plays a key role in regulating mood, motivation, and movement. By blocking the reuptake of dopamine, 1-(4-methoxy-2,3-dimethylbenzyl)-4-(2-methoxyphenyl)piperazine 12909 increases the levels of dopamine in the brain, leading to improved mood, motivation, and movement.
Biochemical and Physiological Effects:
1-(4-methoxy-2,3-dimethylbenzyl)-4-(2-methoxyphenyl)piperazine 12909 has been shown to have a number of biochemical and physiological effects, including increasing dopamine levels in the brain, improving attention and reducing hyperactivity in ADHD patients, and reducing drug-seeking behavior in drug-addicted individuals.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(4-methoxy-2,3-dimethylbenzyl)-4-(2-methoxyphenyl)piperazine 12909 in lab experiments is its potency and selectivity as a dopamine reuptake inhibitor, which allows for precise and controlled manipulation of dopamine levels in the brain. However, one limitation of 1-(4-methoxy-2,3-dimethylbenzyl)-4-(2-methoxyphenyl)piperazine 12909 is its potential for abuse, as it has been shown to have addictive properties in animal studies.
Future Directions
There are a number of potential future directions for research on 1-(4-methoxy-2,3-dimethylbenzyl)-4-(2-methoxyphenyl)piperazine 12909, including further studies on its therapeutic potential in the treatment of ADHD, Parkinson's disease, and drug addiction, as well as investigations into its potential for abuse and addiction. Additionally, research on the structure-activity relationship of 1-(4-methoxy-2,3-dimethylbenzyl)-4-(2-methoxyphenyl)piperazine 12909 and related compounds could lead to the development of more potent and selective dopamine reuptake inhibitors with improved therapeutic potential.
Scientific Research Applications
1-(4-methoxy-2,3-dimethylbenzyl)-4-(2-methoxyphenyl)piperazine 12909 has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders. In particular, it has been shown to be effective in the treatment of ADHD, where it acts by increasing dopamine levels in the brain, thereby improving attention and reducing hyperactivity.
properties
IUPAC Name |
1-[(4-methoxy-2,3-dimethylphenyl)methyl]-4-(2-methoxyphenyl)piperazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N2O2/c1-16-17(2)20(24-3)10-9-18(16)15-22-11-13-23(14-12-22)19-7-5-6-8-21(19)25-4/h5-10H,11-15H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VRCGFECNSYGMCW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1C)OC)CN2CCN(CC2)C3=CC=CC=C3OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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